Cas no 2228355-80-2 (1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one)

• Product Name: 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one
• CAS No: 2228355-80-2
• MF: C₉H₁₁ClF₂N₂O
• MW: 236.646248102188
• CID: 6395316
• PubChem ID: 165706589
• Update Time: 2025-11-01

1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one
• EN300-1963279
• 1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2-difluoroethan-1-one
• 2228355-80-2

• Inchi： 1S/C9H11ClF2N2O/c1-4(2)6-5(7(15)9(11)12)8(10)14(3)13-6/h4,9H,1-3H3
• InChI Key： MHHKPWQEYCVEAJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=O)C(C(C)C)=NN1C

Computed Properties

• Exact Mass: 236.0527970g/mol
• Monoisotopic Mass: 236.0527970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one

Comprehensive Overview of 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one (CAS No. 2228355-80-2)

The compound 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one (CAS No. 2228355-80-2) is a highly specialized chemical entity with significant potential in modern synthetic chemistry and pharmaceutical research. Its unique structural features, including the pyrazole core and difluoroethanone moiety, make it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in current scientific trends.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one?" The answer lies in its versatile reactivity. The chloro and difluoro substituents enhance its electrophilic character, making it a valuable intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies highlight its role in developing herbicide-resistant crop solutions, aligning with the global demand for sustainable agriculture.

Another trending topic is the environmental impact of fluorinated compounds. 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one has been scrutinized for its biodegradability and eco-toxicity profile. Researchers are actively investigating greener synthetic routes to minimize waste, addressing the "green chemistry" movement. This aligns with the increasing search queries like "eco-friendly fluorinated compounds" and "sustainable chemical synthesis."

The compound’s pyrazole ring is a key structural motif in medicinal chemistry, often associated with anti-inflammatory and antimicrobial activities. This has spurred interest in its potential as a scaffold for drug discovery, particularly in targeting emerging pathogens. Searches for "pyrazole derivatives in drug development" have surged, reflecting the growing focus on novel therapeutic agents.

From a technical perspective, the synthesis of 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one involves multi-step reactions, including halogenation and fluorination. Optimizing these processes is a hot topic in organic chemistry forums, with queries like "efficient synthesis of difluoroethanone derivatives" gaining traction. Advanced techniques such as flow chemistry and catalysis are being explored to improve yields and reduce costs.

In summary, 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-one (CAS No. 2228355-80-2) represents a convergence of innovation in agrochemicals, pharmaceuticals, and green chemistry. Its study addresses pressing global challenges, from food security to healthcare, making it a compound of enduring scientific and industrial relevance.